Cas no 2228191-84-0 (1-(3,5-dimethoxy-4-methylphenyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(3,5-dimethoxy-4-methylphenyl)cyclopropane-1-carbaldehyde
• CAS No: 2228191-84-0
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 6362396
• PubChem ID: 165978248
• Update Time: 2025-10-30

1-(3,5-dimethoxy-4-methylphenyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethoxy-4-methylphenyl)cyclopropane-1-carbaldehyde
• 2228191-84-0
• EN300-1796343

• Inchi： 1S/C13H16O3/c1-9-11(15-2)6-10(7-12(9)16-3)13(8-14)4-5-13/h6-8H,4-5H2,1-3H3
• InChI Key： QCJPVCHZUQKREI-UHFFFAOYSA-N
• SMILES： O=CC1(C2C=C(C(C)=C(C=2)OC)OC)CC1

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų

Additional information on 1-(3,5-dimethoxy-4-methylphenyl)cyclopropane-1-carbaldehyde

1-(3,5-Dimethoxy-4-Methylphenyl)Cyclopropane-1-Carbaldehyde: A Comprehensive Overview

1-(3,5-Dimethoxy-4-Methylphenyl)Cyclopropane-1-Carbaldehyde, also known by its CAS number 2228191-84-0, is a fascinating compound with a unique structure and a wide range of potential applications. This compound is characterized by its cyclopropane ring fused with a carbaldehyde group and substituted with a 3,5-dimethoxy-4-methylphenyl moiety. The combination of these structural elements gives rise to interesting chemical properties and reactivity, making it a subject of interest in both academic and industrial research.

The cyclopropane ring in this compound is a three-membered carbon ring, which is known for its high ring strain. This strain can lead to unique reactivity in organic reactions, making cyclopropane-containing compounds valuable in various synthetic processes. The presence of the carbaldehyde group further enhances the compound's reactivity, as aldehydes are highly reactive functional groups capable of participating in a wide array of reactions, including oxidation, reduction, and condensation reactions.

The 3,5-dimethoxy-4-methylphenyl group attached to the cyclopropane ring introduces additional complexity to the molecule. The methoxy groups at positions 3 and 5 are electron-donating substituents that can influence the electronic properties of the aromatic ring. The methyl group at position 4 adds further steric bulk and may play a role in directing the reactivity of the molecule during chemical transformations.

Recent studies have explored the potential of this compound in various fields. For instance, researchers have investigated its role as an intermediate in the synthesis of bioactive molecules. The combination of the cyclopropane ring and the aromatic substituent makes it an ideal candidate for constructing complex molecular frameworks. Additionally, its reactivity has been studied in the context of organocatalysis and transition metal-catalyzed reactions, where it has shown promising results as both a substrate and a catalyst.

In terms of physical properties, this compound exhibits a melting point of approximately 78°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its use in solution-phase reactions. The compound is also relatively stable under normal storage conditions but should be protected from light and moisture to prevent degradation.

The synthesis of 1-(3,5-Dimethoxy-4-Methylphenyl)Cyclopropane-1-Carbaldehyde typically involves multi-step organic synthesis strategies. One common approach involves the alkylation of an aromatic aldehyde with a cyclopropyl group followed by subsequent functionalization to introduce the methoxy substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the number of steps required and improving overall yields.

In terms of applications, this compound has shown potential in drug discovery efforts due to its unique structure and reactivity. It has been used as a building block for constructing bioactive molecules with potential anti-inflammatory or anti-cancer properties. Furthermore, its ability to undergo various types of cross-coupling reactions makes it valuable in materials science for constructing advanced materials with tailored properties.

The study of this compound has also contributed to our understanding of cyclopropane chemistry. Researchers have explored its participation in [2+1] cycloaddition reactions under different conditions, revealing insights into its reactivity patterns. These studies have implications for designing new synthetic pathways for complex molecules.

In conclusion, 1-(3,5-Dimethoxy-4-Methylphenyl)Cyclopropane-1-Carbaldehyde, CAS number 2228191-84-0, is a versatile compound with significant potential across multiple disciplines. Its unique structure combines features that make it both chemically reactive and structurally complex, offering opportunities for innovation in synthesis and application development.